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Compound of Interest

Compound Name: D-Glucose-13C-2

Cat. No.: B12419836

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of D-Glucose-13C-2, a non-radioactive, stable isotope-labeled
compound utilized in metabolic research. By adhering to these procedural steps, you can
maintain a safe laboratory environment while ensuring the integrity of your research.

While D-Glucose-13C-2 and its analogs are not classified as hazardous materials, they can
pose risks if handled improperly.[1][2] Potential hazards include mild irritation to the skin, eyes,
and respiratory tract upon contact or inhalation.[3][4] Furthermore, the fine particulate nature of
the solid compound presents a risk of combustible dust formation.[3]

Personal Protective Equipment (PPE): Your First
Line of Defense

The consistent use of appropriate personal protective equipment is crucial to mitigate exposure
risks. The following table summarizes the recommended PPE for handling D-Glucose-13C-2.
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PPE Category Item Specifications & Use

Should be worn at all times to
Eye Protection Safety Glasses or Goggles protect against accidental

splashes or dust particles.

Nitrile or latex gloves are

recommended to prevent skin
Hand Protection Disposable Gloves contact. Gloves should be

changed frequently, especially

if contamination is suspected.

A full-length lab coat should be
Body Protection Laboratory Coat worn to protect skin and

clothing from spills.

Recommended when handling
) ] ) large quantities or when there
Respiratory Protection Dust Mask or Respirator ) )
is a potential for dust

generation to avoid inhalation.

Operational Plan: A Step-by-Step Workflow for Safe
Handling

A structured approach to handling D-Glucose-13C-2 minimizes risks and ensures procedural
consistency. The following workflow outlines the key steps from preparation to cleanup.
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Workflow for Handling D-Glucose-13C-2
/

Preparation )

Don Appropriate PPE

Prepare a Clean & Ventilated Workspace

Gather All Necessary Materials

Carefully Weigh the D-Glucose-13C-2

Dissolve in a Suitable Solvent if Required

Perform the Experimental Procedure

/

AN

Cleanup & Disposal

Decontaminate Glassware & Surfaces

Dispose of Waste According to Protocol

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

A step-by-step workflow for the safe handling of D-Glucose-13C-2.
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Disposal Plan: Ensuring Environmental and
Regulatory Compliance

Proper disposal of D-Glucose-13C-2 and associated waste is critical to prevent environmental
contamination and adhere to regulations. Disposal methods vary based on the nature of the
waste.

Uncontaminated Waste:

e Solid D-Glucose-13C-2: Small quantities of pure, uncontaminated solid can typically be
disposed of in the regular laboratory trash.

e Aqueous Solutions: Dilute aqueous solutions can generally be poured down the sanitary
sewer system, followed by flushing with a copious amount of water.

Contaminated Waste:

o Mixed Waste: If D-Glucose-13C-2 is mixed with hazardous materials, the resulting mixture
must be treated as hazardous waste. This waste should be collected in a clearly labeled,
sealed container and disposed of through a licensed professional waste disposal service.

o Empty Containers: Triple-rinse empty containers with an appropriate solvent. The rinsate
should be disposed of as outlined above for aqueous solutions. Once decontaminated,
containers can often be recycled or discarded in regular trash, in line with institutional
policies.

Emergency Procedures:

o Spills: In the event of a spill, avoid generating dust. Sweep up the solid material and place it
in a suitable, closed container for disposal. Ensure the area is then cleaned and
decontaminated.

» Fire: Use a water spray, alcohol-resistant foam, dry chemical, or carbon dioxide extinguisher
for fires involving this material. Firefighters should wear self-contained breathing apparatus.

By integrating these safety protocols and operational plans into your laboratory's standard
procedures, you can foster a culture of safety and ensure the well-being of all personnel.
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Always consult your institution's specific safety guidelines and the most recent Safety Data
Sheet (SDS) for the most comprehensive and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

